Cas no 80304-52-5 (1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product Name: 1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 80304-52-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD20484648
• CID: 1118043
• PubChem ID: 14497627
• Update Time: 2025-04-20

1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester
• ethyl 1-phenyl-1H-imidazole-5-carboxylate
• SCHEMBL1541405
• ethyl 1-phenyl-1H-imidazol-5-ylcarboxylate
• 1-phenyl-5-carbethoxyimidazole
• ethyl 3-phenylimidazole-4-carboxylate
• AKOS027340639
• ethyl1-phenyl-1H-imidazole-5-carboxylate
• AGUSAFUHEBAQJN-UHFFFAOYSA-N
• 80304-52-5
• s11616
• FT-0701999
• AMY31403
• DA-20547

• MDL： MFCD20484648
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)11-8-13-9-14(11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： AGUSAFUHEBAQJN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų